Cas no 1396850-69-3 (2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396850-69-3
• MF: C₁₅H₁₀F₃N₅O₂
• MW: 349.267412662506
• CID: 6199474
• PubChem ID: 71791396
• Update Time: 2025-10-28

2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• VU0538836-1
• AKOS024541349
• F6237-1064
• 2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)-2H-tetrazole-5-carboxamide
• 1396850-69-3
• 2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)tetrazole-5-carboxamide

• Inchi： 1S/C15H10F3N5O2/c1-25-9-4-2-8(3-5-9)23-21-14(20-22-23)15(24)19-11-7-6-10(16)12(17)13(11)18/h2-7H,1H3,(H,19,24)
• InChI Key： BUFDJKZIJKMGDL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1NC(C1N=NN(C2C=CC(=CC=2)OC)N=1)=O)F)F

Computed Properties

• Exact Mass: 349.07865906g/mol
• Monoisotopic Mass: 349.07865906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Compound CAS No. 1396850-69-3: 2-(4-Methoxyphenyl)-N-(2,3,4-Trifluorophenyl)-2H-1,2,3,4-Tetrazole-5-Carboxamide

The compound with CAS No. 1396850-69-3, known as 2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tetrazole ring system with substituted phenyl groups. The presence of the tetrazole moiety is particularly notable due to its known bioactivity and versatility in medicinal chemistry.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery. The tetrazole ring is a five-membered aromatic heterocycle that can act as a bioisostere for carboxylic acids or other functional groups. This property makes it highly valuable in the design of bioactive molecules. In the case of CAS No. 1396850-69-3, the tetrazole ring is further substituted with a methoxyphenyl group and a trifluorophenyl group. These substituents significantly influence the compound's physical and chemical properties.

The methoxyphenyl group introduces electron-donating effects into the molecule, which can enhance its solubility and stability under certain conditions. On the other hand, the trifluorophenyl group contributes to increased lipophilicity and metabolic stability due to the electron-withdrawing nature of the fluorine atoms. This combination of substituents creates a molecule with a balanced set of properties that are desirable in drug candidates.

Research into CAS No. 1396850-69-3 has focused on its potential as an inhibitor of specific enzymes or receptors involved in disease pathways. For instance, recent findings suggest that this compound may exhibit inhibitory activity against certain kinases or proteases. Such activity could make it a promising lead compound for the development of novel therapeutic agents.

The synthesis of CAS No. 1396850-69-3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of intermediate compounds that are subsequently subjected to coupling reactions to form the final product. The use of advanced purification techniques ensures that the compound meets stringent quality standards required for pharmaceutical applications.

In terms of physical properties, CAS No. 1396850-69-3 exhibits a melting point in the range suitable for solid-state analysis and storage under standard laboratory conditions. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and acetonitrile but limited solubility in water. This characteristic is crucial for determining its suitability in various experimental setups and delivery systems.

The biological evaluation of CAS No. 1396850-69-3 has revealed interesting insights into its pharmacokinetic properties. Preclinical studies suggest that this compound may have favorable absorption profiles and reasonable metabolic stability when administered orally or parenterally. These attributes are essential for ensuring that the compound can achieve effective concentrations at target sites within the body.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on CAS No. 1396850-69-3. These studies provide valuable information about its binding interactions with potential target proteins or enzymes at an atomic level. Such insights are critical for guiding further optimization efforts aimed at enhancing potency and selectivity.

In conclusion, CAS No. 1396850-69-3, or 2-(4-methoxyphenyl)-N-(2,3,4-trifluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide, represents a promising candidate in contemporary drug discovery research due to its unique structural features and encouraging biological profiles.